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Compound of Interest

Compound Name: Direct Yellow 96

Cat. No.: B1166392 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and should not be

substituted for a formal risk assessment or the guidance provided in the official Safety Data

Sheet (SDS) from the manufacturer. Always consult the most current SDS for Direct Yellow 96

before handling.

Introduction
Direct Yellow 96, also known by trade names such as Diphenyl Brilliant Flavine 7GFF and

Solophenyl Flavine 7GFE, is a synthetic azo dye.[1][2] It is primarily used in the textile industry

for dyeing cellulosic fibers like cotton and viscose, as well as in the paper and leather

industries.[1][3] This guide provides a comprehensive overview of the known safety and

handling considerations for Direct Yellow 96 powder, with a focus on serving researchers and

professionals in scientific settings.

Hazard Identification and Classification
Direct Yellow 96 is classified as a hazardous substance. The primary routes of exposure are

inhalation of the powder, skin contact, and eye contact. Ingestion is also a potential route of

exposure.[4][5]

GHS Classification:[5][6]
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Skin Irritation: Category 2

Eye Irritation: Category 2A

Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory system)

Hazard Statements:[5][6]

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Toxicological Data
A thorough investigation of the toxicological properties of Direct Yellow 96 has not been fully

conducted, and quantitative data such as LD50 (median lethal dose) and LC50 (median lethal

concentration) are not available in the reviewed literature.[4][5] However, qualitative

toxicological information is summarized below.
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Toxicological Endpoint Summary of Effects Citations

Acute Toxicity

No quantitative data available.

Harmful if swallowed, may

cause gastrointestinal irritation.

[4] May be harmful by

inhalation, ingestion, or skin

absorption.[4]

[4]

Skin Irritation

Causes skin irritation.[5][6]

Prolonged or repeated contact

may cause skin irritation.[4]

[4][5][6]

Eye Irritation

Causes serious eye irritation.

[5][6] Dust may cause irritation

and inflammation.[4]

[4][5][6]

Respiratory Irritation

May cause respiratory

irritation.[5][6] Material is

irritating to mucous

membranes and upper

respiratory tract.[4]

[4][5][6]

Carcinogenicity

Not listed as a carcinogen by

ACGIH, IARC, NIOSH, NTP, or

OSHA.[4][5]

[4][5]

Mutagenicity

Mutagenicity data has been

reported, but specific details

were not found in the reviewed

sources.[4]

[4]

Teratogenicity No information available.[4] [4]

Neurotoxicity No information available.[4] [4]

Experimental Protocols
Detailed experimental protocols for the toxicological assessment of Direct Yellow 96 are not

publicly available. However, standardized guidelines from organizations like the Organisation
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for Economic Co-operation and Development (OECD) are typically followed for chemical safety

testing. For instance, skin irritation is often assessed using methods similar to OECD Test

Guideline 404 for Acute Dermal Irritation/Corrosion.

Principle of OECD Test Guideline 404 (Acute Dermal Irritation/Corrosion):

This test involves the application of a test substance to the skin of an animal (historically, the

albino rabbit). The substance is applied to a small area of shaved skin and covered with a

gauze patch. Observations for skin reactions (erythema and edema) are made at specific

intervals after patch removal. The severity and reversibility of the skin reactions are used to

classify the substance's irritation potential. In modern toxicology, in vitro methods using

reconstructed human epidermis are increasingly used as an alternative to animal testing.

Signaling Pathways
Due to the limited toxicological data available for Direct Yellow 96, there is no information

regarding the specific signaling pathways that may be affected by exposure to this substance.

Safe Handling and Storage
Proper handling and storage procedures are crucial to minimize the risk of exposure to Direct

Yellow 96 powder.

6.1. Engineering Controls

Use in a well-ventilated area, preferably in a chemical fume hood.[4]

Use process enclosures or local exhaust ventilation to control airborne dust levels.[4]

Ensure an eyewash station and safety shower are readily accessible.[4]

6.2. Personal Protective Equipment (PPE) A comprehensive approach to PPE is essential for

safe handling.
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PPE Category Specifications Citations

Eye/Face Protection
Chemical safety goggles or a

face shield.[4]
[4]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber).[4]

Protective clothing to prevent

skin contact.[4]

[4]

Respiratory Protection

An approved respirator should

be worn if dust is generated

and engineering controls are

insufficient.[4]

[4]

6.3. Handling Procedures

Avoid contact with skin, eyes, and clothing.[4]

Avoid breathing dust.[4]

Minimize dust generation and accumulation.[4]

Wash hands thoroughly after handling.[4]

6.4. Storage

Store in a tightly closed container.[4]

Store in a cool, dry, well-ventilated area.[4]

Keep away from incompatible materials such as strong oxidizing agents.[4]

First Aid Measures
In case of exposure, the following first aid measures should be taken:[4]
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Exposure Route First Aid Measures Citations

Inhalation

Move the person to fresh air. If

breathing is difficult, give

oxygen. Seek immediate

medical attention.

[4]

Skin Contact

Remove contaminated

clothing. Wash skin with plenty

of soap and water. Seek

medical attention if irritation

develops or persists.

[4]

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids. Seek

immediate medical attention.

[4]

Ingestion

Do NOT induce vomiting. If the

person is conscious and alert,

give 2-4 cupfuls of milk or

water. Never give anything by

mouth to an unconscious

person. Seek immediate

medical attention.

[4]

Spills and Disposal
8.1. Spill Cleanup

Wear appropriate PPE.[4]

Vacuum or sweep up the material and place it into a suitable disposal container.[4]

Avoid generating dust.[4]

Clean the spill area thoroughly.
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8.2. Disposal

Dispose of waste in accordance with local, state, and federal regulations.

Do not allow the material to enter drains or waterways.

Physical and Chemical Properties
Property Value Citations

Appearance Yellow powder [4]

Odor Odorless [4]

Solubility Soluble in water [1]

CAS Number 61725-08-4 [1][4]

Diagrams
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Start: Handling
Direct Yellow 96 Powder

1. Risk Assessment
- Review SDS

- Identify Hazards

2. Engineering Controls
- Use Fume Hood

- Ensure Ventilation

3. Personal Protective Equipment
- Goggles/Face Shield

- Gloves
- Lab Coat

- Respirator (if needed)

4. Handling Procedures
- Minimize Dust
- Avoid Contact

- Weighing/Dispensing

5. Storage
- Tightly Closed Container
- Cool, Dry, Ventilated Area

Spill or Exposure Event

7. Waste Disposal
- Collect in Labeled Container
- Follow Institutional Protocols

6a. First Aid
- Follow SDS Guidelines
- Seek Medical Attention

Exposure

6b. Spill Cleanup
- Use Appropriate PPE
- Contain and Collect
- Decontaminate Area

Spill

End: Procedure Complete

Click to download full resolution via product page

Caption: Safe Handling Workflow for Direct Yellow 96 Powder.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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